2-(6-(Trifluoromethyl)pyridin-3-yl)acetic acid
Overview
Description
“2-(6-(Trifluoromethyl)pyridin-3-yl)acetic acid” is a chemical compound with the molecular formula C8H6F3NO2 . It has a molecular weight of 205.13 . This compound is used in research .
Molecular Structure Analysis
The molecular structure of “2-(6-(Trifluoromethyl)pyridin-3-yl)acetic acid” consists of a pyridine ring with a trifluoromethyl group at the 6-position and an acetic acid group at the 2-position .Physical And Chemical Properties Analysis
“2-(6-(Trifluoromethyl)pyridin-3-yl)acetic acid” is a solid at room temperature . It has a molecular weight of 205.13 and a molecular formula of C8H6F3NO2 . The compound should be stored in an inert atmosphere at room temperature .Scientific Research Applications
Agrochemicals
- Field : Agrochemical Industry
- Application : Trifluoromethylpyridines (TFMP) and its derivatives are used in the protection of crops from pests . Fluazifop-butyl was the first TFMP derivative introduced to the agrochemical market .
- Results : More than 20 new TFMP-containing agrochemicals have acquired ISO common names .
Pharmaceuticals
- Field : Pharmaceutical Industry
- Application : Several TFMP derivatives are used in the pharmaceutical industry . Five pharmaceutical products containing the TFMP moiety have been granted market approval .
- Results : Many candidates are currently undergoing clinical trials .
Veterinary Products
- Field : Veterinary Medicine
- Application : Two veterinary products containing the TFMP moiety have been granted market approval .
Organic Synthesis
- Field : Organic Chemistry
- Application : Trifluoromethylpyridines are important raw materials and intermediates used in organic synthesis .
Preparation of Oxadiazole Derivatives
- Field : Medicinal Chemistry
- Application : “2-(6-(Trifluoromethyl)pyridin-2-yl)acetic Acid” is used in the preparation of Oxadiazole derivatives .
Imidazo[1,2-a]Pyridin-3-yl-Acetic Acid Derivatives
- Field : Pharmaceutical Industry
- Application : Imidazo[1,2-a]pyridin-3-yl-acetic acid derivatives, which can be synthesized from trifluoromethylpyridines, are widely used in medicine . For example, zolpidem, a derivative, is used to treat short-term insomnia .
Organic Synthesis
- Field : Organic Chemistry
- Application : Trifluoromethylpyridines are important raw materials and intermediates used in organic synthesis .
Preparation of Oxadiazole Derivatives
- Field : Medicinal Chemistry
- Application : “2-(6-(Trifluoromethyl)pyridin-2-yl)acetic Acid” is used in the preparation of Oxadiazole derivatives .
Imidazo[1,2-a]Pyridin-3-yl-Acetic Acid Derivatives
properties
IUPAC Name |
2-[6-(trifluoromethyl)pyridin-3-yl]acetic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H6F3NO2/c9-8(10,11)6-2-1-5(4-12-6)3-7(13)14/h1-2,4H,3H2,(H,13,14) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GONSDVSNRVDRPU-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=NC=C1CC(=O)O)C(F)(F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H6F3NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
205.13 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(6-(Trifluoromethyl)pyridin-3-yl)acetic acid | |
CAS RN |
913839-73-3 |
Source
|
| Record name | 2-[6-(trifluoromethyl)pyridin-3-yl]acetic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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